Cas no 21131-12-4 (4-(5,6-Dichloropyridazin-4-yl)morpholine)
4-(5,6-Dichloropyridazin-4-yl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- 21131-12-4
- STK359220
- AKOS003398223
- DTXSID10538864
- 4-(5,6-Dichloropyridazin-4-yl)morpholine
-
- Inchi: 1S/C8H9Cl2N3O/c9-7-6(5-11-12-8(7)10)13-1-3-14-4-2-13/h5H,1-4H2
- InChI Key: YPQZPXGSTOPHRN-UHFFFAOYSA-N
- SMILES: ClC1=C(N=NC=C1N1CCOCC1)Cl
Computed Properties
- Exact Mass: 233.0122673Da
- Monoisotopic Mass: 233.0122673Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 38.3Ų
4-(5,6-Dichloropyridazin-4-yl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM514643-1g |
4-(5,6-Dichloropyridazin-4-yl)morpholine |
21131-12-4 | 97% | 1g |
$485 | 2023-03-07 |
4-(5,6-Dichloropyridazin-4-yl)morpholine Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 4-(5,6-Dichloropyridazin-4-yl)morpholine
Comprehensive Overview of 4-(5,6-Dichloropyridazin-4-yl)morpholine (CAS No. 21131-12-4)
4-(5,6-Dichloropyridazin-4-yl)morpholine (CAS No. 21131-12-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridazine and morpholine moieties, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular structure, featuring two chlorine atoms at the 5- and 6-positions of the pyridazine ring, enhances its reactivity and selectivity in various chemical transformations.
The growing interest in 4-(5,6-Dichloropyridazin-4-yl)morpholine is driven by its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are exploring its utility in targeting enzyme inhibition and signal transduction pathways, which are critical in treating diseases like cancer and inflammatory disorders. Additionally, its role in agrochemical formulations has been investigated, with studies highlighting its efficacy in pest control and crop protection.
One of the most frequently asked questions about CAS No. 21131-12-4 revolves around its synthetic routes and purification methods. The compound is typically synthesized through nucleophilic substitution reactions, where morpholine reacts with a halogenated pyridazine precursor. Advanced techniques such as column chromatography and recrystallization are employed to achieve high purity, ensuring its suitability for research and industrial applications.
In the context of green chemistry and sustainable practices, 4-(5,6-Dichloropyridazin-4-yl)morpholine has been evaluated for its environmental impact. Recent studies focus on optimizing its synthesis to minimize waste and reduce the use of hazardous reagents. This aligns with the broader trend of eco-friendly chemical production, a topic of high relevance in both academic and industrial settings.
The compound's stability under various conditions is another area of interest. Researchers have examined its thermal degradation and photostability to ensure its longevity in formulated products. Such studies are crucial for applications requiring long shelf lives, such as pharmaceutical formulations and agricultural chemicals.
From a commercial perspective, the demand for 4-(5,6-Dichloropyridazin-4-yl)morpholine is expected to rise, driven by its expanding applications. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of global markets. Quality control measures, including HPLC analysis and spectroscopic characterization, are rigorously applied to ensure batch-to-batch consistency.
In summary, 4-(5,6-Dichloropyridazin-4-yl)morpholine (CAS No. 21131-12-4) represents a compound of significant scientific and industrial value. Its multifaceted applications, coupled with ongoing research into its properties and synthesis, position it as a key player in the fields of medicinal chemistry and agrochemical development. As advancements in these areas continue, the compound's role is likely to expand, offering new opportunities for innovation and discovery.
21131-12-4 (4-(5,6-Dichloropyridazin-4-yl)morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)